Cas no 98136-58-4 (1-Oxidopyridin-1-ium-4-sulfonyl chloride)

• Product Name: 1-Oxidopyridin-1-ium-4-sulfonyl chloride
• CAS No: 98136-58-4
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 750727
• Update Time: 2023-08-03

1-Oxidopyridin-1-ium-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfonyl chloride, 1-oxide
• 4-Pyridinesulfonylchloride,1-oxide
• 1-Oxidopyridin-1-ium-4-sulfonyl chloride

• Inchi： 1S/C5H4ClNO3S/c6-11(9,10)5-1-3-7(8)4-2-5/h1-4H
• InChI Key： MKRTXRCNPIDUBV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C[N+](=CC=1)[O-])(=O)=O

Computed Properties

• Exact Mass: 192.96
• Monoisotopic Mass: 192.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68